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Compound of Interest

Compound Name: 5-Benzofuranmethanamine
Cat. No.: B12360249
Get Quote
\ J

Part 1: Substance Identity & Physicochemical Risk
Profile[1]

5-Benzofuranmethanamine is a primary amine attached to a benzofuran scaffold. While often
categorized as a standard organic intermediate, its specific physical properties—specifically its
melting point relative to human body temperature—introduce unique handling risks often
overlooked in automated SDS generation.
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Parameter Technical Specification

CAS Number 37798-08-6

IUPAC Name (1-Benzofuran-5-yl)methanamine

Molecular Formula CoHaNO

Molecular Weight 147.18 g/mol

Physical State Solid (White to light yellow crystalline powder)
Melting Point 32-34 °C (89-93 °F)

pKa (Calc.) ~9.5 (Typical for benzylic primary amines)

. 2-8 °C, under inert atmosphere
Storage Condition i
(Argon/Nitrogen)

The "Phase-Change" Hazard

Critical Expert Insight: The melting point of 32—-34 °C is slightly below human body temperature
(37 °C).

e Risk: Upon contact with warm skin or gloved hands, the solid powder will undergo a phase
transition to a liquid.

» Consequence: Liquid amines permeate nitrile and latex gloves significantly faster than
solids. A minor "dust" exposure on a glove can rapidly become a "liquid soak" exposure,
leading to chemical burns or irritation that bypasses standard particulate protection.

Part 2: Hazard Architecture (GHS & Mechanistic
Analysis)

While some suppliers classify this as an Irritant (Category 2), the structural presence of a
primary benzylic amine warrants a precautionary approach treating it as potentially corrosive to
mucous membranes.

GHS Classification & Mechanistic Justification
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Hazard Class Category

H-Code Mechanistic Cause

Acute Toxicity (Oral) 4

Bioavailability of the
lipophilic benzofuran
ring facilitates

H302 _ _
absorption; amine
group disrupts cellular

pH.

Skin Irritation 2

High pH (alkaline) of

the primary amine
H315 P ) Y .

reacts with skin fatty

acids (saponification).

Eye Irritation 2A

Basic amines cause
rapid protein

H319 o
denaturation in

corneal tissue.

STOT - SE 3

Volatility is low, but

dust/aerosol inhalation
H335 o

irritates the upper

respiratory tract.

Diagram 1: The "Phase-Change" Exposure Risk

This decision matrix illustrates why standard solid-handling protocols fail if the melting point is

ignored.
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Spill Barrier
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Accidental Contact
with Glove/Skin

Heat Transfer (>32°C)

PHASE TRANSITION
Solid - Liquid

Accelerated Permeation
(Liquid Diffusion)

Chemical Burn/Irritation
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Caption: Logic flow demonstrating how body heat transforms 5-Benzofuranmethanamine
from a solid hazard to a liquid permeation hazard.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)
Respiratory & Ventilation[3]
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» Engineering Control: All handling of open containers must occur within a certified Chemical
Fume Hood.

 Airflow: Maintain face velocity >100 fpm.

e Why: Amine vapors (even from solids) can react with atmospheric CO:z to form carbamates,
altering the reagent's purity and creating fine particulate dusts.

Glove Selection Strategy (The "Double-Glove" Rule)

Due to the melting risk described above, standard single-layer nitrile is insufficient for
prolonged handling.

e Primary Layer (Inner): 4 mil Nitrile (Dexterity).
e Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene (Chemical Barrier).

o Protocol: Immediately change outer gloves if any visible dust accumulates. Do not wait for it
to melt.

Storage & Stability

o Temperature: Store at 2—8 °C. Keeping the substance well below its melting point ensures it
remains a free-flowing solid, reducing the risk of accidental spills during weighing.

o Atmosphere:Argon or Nitrogen overlay is mandatory.

o Chemistry Note: Primary amines greedily absorb CO2z from the air to form solid carbamate
salts (white crust), which desensitizes the stoichiometry of reactions.

Part 4: Emergency Response Protocols
Diagram 2: Spill Response Workflow (Low-Melting Solid)

Actionable steps for cleaning spills, accounting for the potential to smear/melt.
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Caption: Workflow emphasizing cooling/containment to prevent the substance from melting and
spreading during cleanup.

First Aid Measures

o Eye Contact: Immediate irrigation for 15 minutes. Use a pH-neutralizing eye wash if
available, otherwise saline/water. Note: Alkaline burns penetrate deeper than acid burns;
speed is critical.

o Skin Contact:
o Brush off dry particles gently (do not rub, as friction generates heat and melts the solid).
o Rinse with copious water.[1]
o Wash with non-abrasive soap.

 Inhalation: Move to fresh air. If wheezing occurs (respiratory sensitization), seek medical
attention immediately.

Part 5: Synthesis & Disposal Context
Reaction Safety

When using 5-Benzofuranmethanamine in synthesis (e.g., reductive amination or amide

coupling):

o Exotherm Risk: Mixing with acid chlorides or anhydrides will be highly exothermic. Add
electrophiles slowly at 0 °C.
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e Quenching: Quench reaction mixtures with dilute acid (e.g., 1M HCI) to protonate the amine,
rendering it water-soluble and non-volatile before workup.

Waste Disposal[4]

o Category: Basic Organic Waste.

e Segregation: Do not mix with oxidizing agents (nitric acid, peroxides) in the waste stream to
prevent formation of explosive N-oxides or hypergolic reactions.

» Validation: Verify pH of waste stream is < 9 before closing containers to ensure no free
amine vapors build pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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